Cas no 630-64-8 (Card-20(22)-enolide,3-[(2,6-dideoxy-b-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)-)

• Product Name: Card-20(22)-enolide,3-[(2,6-dideoxy-b-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)-
• CAS No: 630-64-8
• MF: C₂₉H₄₂O₉
• MW: 534.63839006424
• MDL: MFCD00079343
• CID: 503447
• PubChem ID: 441860
• Update Time: 2025-07-08

Card-20(22)-enolide,3-[(2,6-dideoxy-b-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)- Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide,3-[(2,6-dideoxy-b-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)-
• ALLEOSIDE A
• HELVETICOSIDE(RG)
• ALLENOSIDE
• Alleoside
• Allioside A
• ERISIMIN
• erizimin
• ERYSIMIN
• ErysiMine
• erysimotoxin
• helveticoside
• helvetikosid
• AKOS032429833
• Strophanthidin 3-O-beta-D-digitoxoside
• (3S,5S,8R,9S,10S,13R,14S,17R)-3-[(2R,4S,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
• DTXSID001317694
• FS-6838
• C08869
• NS00093827
• (3beta,5beta)-3-((2,6-Dideoxy-beta-D -ribo-hexopyranosyl)oxy)-5,14-dihydroxy-19-oxocard-20(22)-enolide
• EINECS 211-140-9
• (3S,5S,9S,10S,13R,14S,17R)-3-((2R,4S,5S,6R)-4,5-dihydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)-5,14-dihydroxy-13-methyl-17-(5-oxo-2,5-dihydrofuran-3-yl)hexadecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
• 52OAE3C457
• MolPort-002-529-245
• Strophanthidin digitoxoside
• STROPHANTHIDIN 3.BETA.-DIGITOXOSIDE
• BRD-K07476834-001-01-0
• Strophanthidin-beta-D-digitoxosid [German]
• Helveticoside hydrate
• CARD-20(22)-ENOLIDE, 3-((2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL)OXY)-5,14-DIHYDROXY-19-OXO-, (3.BETA.,5.BETA.)-
• Deglucoerysimoside
• Strophanthidin-beta-D-digitoxosid
• (3S,5S,8R,9S,10S,13R,14S,17R)-3-[(2R,4S,5S,6R)-4,5-dihydroxy-6-methyl-tetrahydropyran-2-yl]oxy-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
• 630-64-8
• Helvetikosid [German]
• AC1L9BSK
• CHEBI:5650
• Card-20(22)-enolide, 3-((2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy)-5,14-dihydroxy-19-oxo-, (3-beta,5-beta)-
• QBILRDAMJUPXCX-AGAUEGNUSA-N
• HELVETICOSIDE [MI]
• STOCK1N-57086
• UNII-52OAE3C457
• Helveticoside (Erisimin)
• Strophanthidin 3-beta-digitoxoside
• Q27106852
• SCHEMBL892968
• Erysimisin
• Strophantidin 3?-digitoxoside
• CS-0928296
• 3-beta-5,14-trihydroxy-19-oxo-5-beta-card-20(22)-enolid-3-digitoxoside /OD/ K-Strophanthidin-3-digitoxoside /OD/ erysimin
• (3S,5S,8R,9S,10S,13R,14S,17R)-3-((2R,4S,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl)oxy-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthrene-10-carbaldehyde
• (3S,5S,8R,9S,10S,13R,14S,17R)-3-((2R,4S,5S,6R)-4,5-dihydroxy-6-methyl-tetrahydropyran-2-yl)oxy-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthrene-10-carbaldehyde
• Card-20(22)-enolide, 3-((2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy)-5,14-dihydroxy-19-oxo-, (3beta,5beta)-
• HY-N12520
• STROPHANTHIDIN 3BETA-DIGITOXOSIDE

• MDL： MFCD00079343
• Inchi： 1S/C29H42O9/c1-16-25(33)22(31)12-24(37-16)38-18-3-8-27(15-30)20-4-7-26(2)19(17-11-23(32)36-14-17)6-10-29(26,35)21(20)5-9-28(27,34)13-18/h11,15-16,18-22,24-25,31,33-35H,3-10,12-14H2,1-2H3/t16-,18+,19-,20+,21-,22+,24+,25-,26-,27+,28+,29+/m1/s1
• InChI Key： QBILRDAMJUPXCX-AGAUEGNUSA-N
• SMILES： O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C=O)CC[C@@H](C[C@]3(CC[C@@H]21)O)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O)O

Computed Properties

• Exact Mass: 534.28300
• Monoisotopic Mass: 534.283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 143A^2

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 196-197 ºC
• Boiling Point: 532.44°C (rough estimate)
• Flash Point: 240.263°C
• Refractive Index: 1.5500 (estimate)
• Solubility: Very slightly soluble (0.22 g/l) (25 º C),
• PSA: 142.75000
• LogP: 1.77920

Card-20(22)-enolide,3-[(2,6-dideoxy-b-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)- Security Information

• Hazardous Material transportation number：UN 3249
• Hazard Category Code： 26/27/28
• Safety Instruction： 22-36/37/39-45
• RTECS：FH4919830
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Risk Phrases：R26/27/28
• Packing Group：III
• Safety Term：6.1(b)
• Storage Condition：2-8°C
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives
• Triterpenoids

Additional information on Card-20(22)-enolide,3-[(2,6-dideoxy-b-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)-

Card-20(22)-enolide,3-[(2,6-dideoxy-b-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)- and CAS No. 630-64-8: A Comprehensive Overview

Card-20(22)-enolide,3-[(2,6-dideoxy-b-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)-, identified by the chemical compound CAS No. 630-64-8, is a complex organic molecule with significant implications in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research and development.

The molecular structure of Card-20(22)-enolide,3-[(2,6-dideoxy-b-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)- is characterized by a highly functionalized backbone, which includes multiple hydroxyl groups, an enolide moiety, and a glycosidic linkage. These structural elements contribute to its reactivity and interaction with biological targets, making it a promising candidate for various therapeutic applications.

In recent years, the study of natural products and their derivatives has seen a resurgence in the pharmaceutical industry. Compounds like Card-20(22)-enolide,3-[(2,6-dideoxy-b-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)- are often derived from plants or microorganisms and have been found to possess a wide range of biological activities. The presence of multiple hydroxyl groups in its structure suggests potential roles in enzyme inhibition and receptor binding.

One of the most intriguing aspects of this compound is its glycosidic linkage. Glycosides are known for their diverse biological activities and have been widely used in traditional medicine. The specific glycosidic moiety in Card-20(22)-enolide,3-[(2,6-dideoxy-b-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)- contributes to its unique properties and may be responsible for its observed biological effects.

Recent research has focused on the pharmacological potential of this compound. Studies have shown that it may exhibit anti-inflammatory, antioxidant, and anticancer properties. These findings are particularly promising given the increasing demand for natural products with therapeutic benefits. The anti-inflammatory potential of Card-20(22)-enolide,3-[(2,6-dideoxy-b-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)- is particularly noteworthy, as inflammation is a key factor in many chronic diseases.

The enolide moiety in the structure of this compound is another area of interest. Enolides are known for their ability to interact with various biological targets due to their polar nature and ability to form hydrogen bonds. This feature makes Card-20(22)-enolide,3-[(2,6-dideoxy-b-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-19-oxo-(